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Compound of Interest

Compound Name: 3-Bromophenyl cyclopentyl ketone

CAS No.: 898791-44-1

Cat. No.: B1293272

Get Quote

3-Bromophenyl cyclopentyl ketone, identified by its CAS Number 898791-44-1, is an

aromatic ketone that, while not a household name, represents a class of molecules pivotal to

synthetic and medicinal chemistry. Its structure, featuring a cyclopentyl ketone moiety attached

to a phenyl ring at the meta-position relative to a bromine atom, makes it a highly versatile

intermediate. The true value of this compound lies not in its end-use but in its potential as a

foundational building block. The bromo-substituent serves as a reactive handle for a multitude

of cross-coupling reactions, allowing for the strategic introduction of diverse functional groups.

This capability is of paramount importance to researchers in drug discovery and materials

science, who constantly seek to create novel molecular architectures.

While a singular moment of "discovery" for 3-Bromophenyl cyclopentyl ketone is not

prominently documented in historical literature, its existence is a logical consequence of the

development of cornerstone reactions in organic chemistry. Its history is intrinsically linked to

the broader history of aryl ketone synthesis, a field established through foundational work on

reactions like the Friedel-Crafts acylation and organometallic chemistry. This guide will provide

an in-depth exploration of its synthesis, characterization, and the scientific context that

underscores its utility.
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Physicochemical and Structural Data
A precise understanding of a compound's physical and chemical properties is the bedrock of its

application in research. The key identifiers and properties for 3-Bromophenyl cyclopentyl
ketone are summarized below.

Property Value

CAS Number 898791-44-1

MDL Number MFCD03841305

Molecular Formula C₁₂H₁₃BrO

Molecular Weight 253.14 g/mol

Appearance Typically a clear to pale yellow oil

Boiling Point
Not definitively reported; estimated to be similar

to its chloro-analog (120-128 °C at 0.6 Torr)[1]

Density
Not definitively reported; estimated to be higher

than its chloro-analog (1.174 g/cm³)[1][2]

Note: Experimental data for this specific isomer is sparse. Properties are often inferred from

closely related analogs like 3-chlorophenyl cyclopentyl ketone.

Core Synthetic Methodologies: A Comparative
Analysis
The synthesis of 3-Bromophenyl cyclopentyl ketone can be approached through several

classic organic chemistry reactions. The two most prominent and logical pathways are the

Friedel-Crafts acylation and the use of an organometallic Grignard reagent. The choice

between these methods often depends on the availability of starting materials, desired scale,

and laboratory capabilities.

Method 1: Friedel-Crafts Acylation
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The Friedel-Crafts acylation, first reported in 1877, remains one of the most effective methods

for forming C-C bonds to an aromatic ring and is a primary route for synthesizing aryl ketones.

[3][4] The reaction involves the electrophilic aromatic substitution of a proton on the aromatic

ring with an acyl group.

Causality and Rationale: This method is advantageous because the product, an aryl ketone, is

deactivated towards further acylation, which prevents the poly-substitution side reactions that

often plague Friedel-Crafts alkylations.[5] A stoichiometric amount of a Lewis acid catalyst,

typically aluminum trichloride (AlCl₃), is required. This is because the catalyst forms a complex

with the carbonyl oxygen of the product, deactivating it and preventing it from catalyzing other

reactions.[5]
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Caption: Friedel-Crafts Acylation workflow for 3-Bromophenyl cyclopentyl ketone.

Detailed Experimental Protocol:

Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube, and an addition funnel, add anhydrous aluminum

trichloride (1.1 eq) under an inert atmosphere (e.g., nitrogen or argon).

Solvent: Add a suitable anhydrous solvent, such as dichloromethane (DCM) or 1,2-

dichloroethane (DCE). Cool the suspension to 0 °C in an ice bath.
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Acyl Chloride Addition: Slowly add cyclopentanecarbonyl chloride (1.0 eq) to the stirred

suspension via the addition funnel. Allow the mixture to stir for 15-20 minutes.

Arene Addition: Add bromobenzene (1.2 eq) dropwise, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, or until TLC analysis indicates consumption of the starting material.

Quenching: Carefully and slowly quench the reaction by pouring it over crushed ice and

concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and protonates the

intermediate.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude oil via vacuum distillation or column chromatography

on silica gel to yield the pure 3-Bromophenyl cyclopentyl ketone.

Method 2: Grignard Reaction with a Nitrile
The reaction of an organometallic reagent, such as a Grignard reagent, with a nitrile provides

an alternative and powerful route to ketones. This method is particularly useful when the

substitution pattern of the starting materials makes Friedel-Crafts chemistry challenging.

Causality and Rationale: The synthesis begins with the formation of a Grignard reagent from

1,3-dibromobenzene. By carefully controlling the stoichiometry (using only one equivalent of

magnesium), one bromine atom is converted into the organometallic species, leaving the other

intact. This reagent then acts as a potent nucleophile, attacking the electrophilic carbon of

cyclopentanecarbonitrile. The resulting imine-magnesium complex is stable and does not react

further until it is hydrolyzed during an acidic workup, which liberates the ketone. This two-step
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process (addition then hydrolysis) is crucial for preventing the formation of tertiary alcohol

byproducts.
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Caption: Grignard reaction workflow for synthesizing 3-Bromophenyl cyclopentyl ketone.

Detailed Experimental Protocol:

Grignard Formation: In a flame-dried, three-neck flask under an inert atmosphere, place

magnesium turnings (1.0 eq). Add a small volume of anhydrous tetrahydrofuran (THF).

Initiation: Add a small portion of a solution of 1,3-dibromobenzene (1.0 eq) in anhydrous THF.

A crystal of iodine or gentle heating may be required to initiate the reaction.
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Grignard Addition: Once the reaction begins (indicated by bubbling and gentle reflux), add

the remaining 1,3-dibromobenzene solution dropwise at a rate that maintains a gentle reflux.

After addition, stir the mixture at room temperature for 1 hour to ensure complete formation

of the Grignard reagent.

Nitrile Reaction: Cool the Grignard solution to 0 °C. Slowly add a solution of

cyclopentanecarbonitrile (0.95 eq) in anhydrous THF. A thick precipitate will form.

Reaction Completion: After the addition, allow the mixture to warm to room temperature and

stir overnight.

Hydrolysis: Cool the reaction mixture in an ice bath and slowly add saturated aqueous

ammonium chloride solution, followed by dilute hydrochloric acid, until the solution is acidic

and all solids have dissolved.

Extraction: Extract the aqueous mixture three times with diethyl ether or ethyl acetate.

Washing: Combine the organic extracts and wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by vacuum distillation or column chromatography to

obtain the final ketone.

Significance in Drug Discovery and Development
While 3-Bromophenyl cyclopentyl ketone is not an active pharmaceutical ingredient itself, its

structural analogs are critical precursors in the synthesis of important medicines. The most

notable example is its ortho-chloro analog, o-chlorophenyl cyclopentyl ketone, which is a key

intermediate in the industrial synthesis of ketamine and its enantiomer, esketamine.[6][7][8][9]

Ketamine, initially developed as an anesthetic, has seen a resurgence in use for treating

depression and chronic pain.[10]

The presence of the bromine atom at the meta-position in 3-Bromophenyl cyclopentyl
ketone makes it an exceptionally valuable tool for medicinal chemists. Unlike a chlorine atom,

a bromine atom is more readily functionalized using modern cross-coupling reactions such as

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#introduction-situating-a-versatile-intermediate-in-modern-chemistry
https://patents.google.com/patent/CN107337595A/en
https://patents.google.com/patent/HU185337B/en
https://patents.google.com/patent/CN112299972A/en
https://pubmed.ncbi.nlm.nih.gov/38095302/
https://www.researchgate.net/publication/376546137_New_materials_used_for_the_synthesis_of_2-chlorophenyl_cyclopentyl_ketone_seized_from_an_illicit_ketamine_manufacturing_unit
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#introduction-situating-a-versatile-intermediate-in-modern-chemistry
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#introduction-situating-a-versatile-intermediate-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki, Sonogashira, Buchwald-Hartwig, and Miyaura borylation.[11] This allows for the rapid

generation of a library of analogs where the bromine is replaced with a wide variety of other

chemical groups (e.g., aryl, alkyl, amine, boronic ester moieties). This process, known as

Structure-Activity Relationship (SAR) exploration, is fundamental to drug discovery, enabling

scientists to fine-tune a molecule's properties to enhance potency, improve safety, and optimize

pharmacokinetic profiles.[12] Therefore, 3-Bromophenyl cyclopentyl ketone serves as a

strategic platform for developing next-generation therapeutics inspired by the ketamine scaffold

or other pharmacophores.

Conclusion
3-Bromophenyl cyclopentyl ketone exemplifies the crucial role of chemical intermediates in

scientific advancement. Its history is rooted in the foundational principles of organic synthesis,

and its preparation via robust methods like Friedel-Crafts acylation and Grignard reactions

highlights classic yet enduring chemical transformations. While its direct applications are

limited, its true significance lies in its potential as a versatile building block. For researchers in

drug discovery, the strategic placement of the bromo-substituent offers a gateway to novel

chemical diversity, enabling the synthesis and evaluation of new molecular entities that may

one day become life-changing therapeutics. This guide provides the foundational knowledge

necessary for scientists to synthesize, understand, and strategically deploy this valuable

chemical tool in their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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